Cas no 63619-66-9 (1-Bromo-4-(4-octoxyphenyl)benzene)

1-Bromo-4-(4-octoxyphenyl)benzene is an organic compound featuring a brominated biphenyl core with an octyloxy side chain. This structure imparts unique solubility and reactivity characteristics, making it valuable in synthetic chemistry, particularly in cross-coupling reactions such as Suzuki-Miyaura or Ullmann-type couplings. The bromine substituent serves as an effective leaving group, facilitating selective functionalization, while the octyloxy group enhances solubility in nonpolar solvents, improving reaction handling. Its well-defined molecular architecture makes it suitable for applications in liquid crystal synthesis, organic semiconductors, and advanced material research. The compound’s stability under standard conditions further ensures consistent performance in laboratory and industrial settings.

1-Bromo-4-(4-octoxyphenyl)benzene structure

63619-66-9 structure

Product Name:1-Bromo-4-(4-octoxyphenyl)benzene

CAS No:63619-66-9

MF:C₂₀H₂₅BrO

MW:361.315905332565

CID:1655040

PubChem ID:2801787

Update Time:2025-06-09

1-Bromo-4-(4-octoxyphenyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,1'-Biphenyl, 4-bromo-4'-(octyloxy)-
- 1-bromo-4-(4-octoxyphenyl)benzene
- 4-octyloxy-4'-bromobiphenyl
- SCHEMBL4867079
- 4-Bromo-4'-octyloxybiphenyl
- 4-bromo4'-octyloxybiphenyl
- 4-n-octyloxy-4'-bromobiphenyl
- AKOS024390367
- 4-bromo-4'-(octyloxy)-1,1'-biphenyl
- DTXSID50384327
- JZJSOSKVBYYDHQ-UHFFFAOYSA-N
- 4'-Bromo-4-octyloxy-biphenyl
- A1-04972
- 63619-66-9
- 1-Bromo-4-(4-octoxyphenyl)benzene
- Inchi： 1S/C20H25BrO/c1-2-3-4-5-6-7-16-22-20-14-10-18(11-15-20)17-8-12-19(21)13-9-17/h8-15H,2-7,16H2,1H3
- InChI Key： JZJSOSKVBYYDHQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)OCCCCCCCC

Computed Properties

Exact Mass: 360.10895
Monoisotopic Mass: 360.10888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 22
Rotatable Bond Count: 9
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 7.8
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

1-Bromo-4-(4-octoxyphenyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B182435-250mg	1-Bromo-4-(4-octoxyphenyl)benzene	63619-66-9		250mg	$ 490.00	2022-06-07
TRC	B182435-500mg	1-Bromo-4-(4-octoxyphenyl)benzene	63619-66-9		500mg	$ 810.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651178-1g	4-Bromo-4'-(octyloxy)-1,1'-biphenyl	63619-66-9	98%	1g	￥7770.00	2024-05-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1651178-5g	4-Bromo-4'-(octyloxy)-1,1'-biphenyl	63619-66-9	98%	5g	￥11835.00	2024-05-05